Cas no 194874-02-7 (1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene
• CAS No: 194874-02-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD21609587
• CID: 2788654
• PubChem ID: 10730524
• Update Time: 2025-04-21

1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)-3-(trifluoroMethyl)benzene
• 194874-02-7
• AKOS025294825
• MFCD21609587
• DTXSID90444116
• BS-27603
• 1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene

• MDL： MFCD21609587
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(8-10)17(18)19/h1-8H
• InChI Key： MNRHYFIIKHIWET-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 267.05071298Da
• Monoisotopic Mass: 267.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives